Cas no 2137645-50-0 (2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid)

2-{1-[(tert-Butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid is a versatile intermediate in organic synthesis, particularly valuable for the preparation of piperidine-based compounds. The tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The ethenyl substituent at the 4-position offers reactivity for further functionalization, such as cross-coupling or polymerization reactions, while the acetic acid moiety provides a handle for conjugation or derivatization. This compound is particularly useful in medicinal chemistry and materials science, where controlled modification of the piperidine scaffold is required. Its well-defined structure and compatibility with standard synthetic protocols ensure reproducibility in research applications.
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid structure
2137645-50-0 structure
Product Name:2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
CAS No:2137645-50-0
MF:C14H23NO4
MW:269.33672451973
CID:4640022
Update Time:2025-06-08

2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
    • Inchi: 1S/C14H23NO4/c1-5-14(10-11(16)17)6-8-15(9-7-14)12(18)19-13(2,3)4/h5H,1,6-10H2,2-4H3,(H,16,17)
    • InChI Key: VOODFYHHGACLMS-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(C=C)(CC(O)=O)CC1

2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM478896-250mg
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
2137645-50-0 95%+
250mg
$565 2023-03-24
Chemenu
CM478896-500mg
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
2137645-50-0 95%+
500mg
$876 2023-03-24
Chemenu
CM478896-1g
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
2137645-50-0 95%+
1g
$1117 2023-03-24
Enamine
EN300-704490-1.0g
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
2137645-50-0 95%
1g
$0.0 2023-06-06
Aaron
AR01EMYG-50mg
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
2137645-50-0 95%
50mg
$322.00 2025-02-10
Aaron
AR01EMYG-100mg
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
2137645-50-0 95%
100mg
$468.00 2025-02-10
Aaron
AR01EMYG-250mg
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
2137645-50-0 95%
250mg
$657.00 2025-02-10
Aaron
AR01EMYG-500mg
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
2137645-50-0 95%
500mg
$1020.00 2025-02-10
Aaron
AR01EMYG-1g
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
2137645-50-0 95%
1g
$1301.00 2025-02-10
Aaron
AR01EMYG-2.5g
2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid
2137645-50-0 95%
2.5g
$2527.00 2025-02-10

Additional information on 2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid

Introduction to 2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid (CAS No. 2137645-50-0)

2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid, identified by the CAS number 2137645-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a vinyl group and a tert-butoxycarbonyl (Boc) protecting group in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The Boc group is particularly noteworthy as it serves as an effective protecting group for amines during synthetic processes, ensuring selectivity and stability. This feature is crucial in multi-step syntheses where functional group compatibility must be carefully managed. The vinyl piperidine core of the compound is also of interest, as piperidine derivatives are frequently explored for their roles in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents. The ethenyl substituent introduces unsaturation into the molecule, which can influence its reactivity and binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel piperidine-based scaffolds due to their favorable pharmacokinetic profiles and ability to modulate various biological pathways. For instance, studies have demonstrated that piperidine derivatives can exhibit potent activity against enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases. The specific arrangement of atoms in 2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid may contribute to its potential as a building block for such therapeutic agents.

The tert-butoxycarbonyl moiety not only protects the amine functionality but also influences the overall solubility and stability of the compound during storage and transport. This makes it an attractive candidate for use in high-throughput screening (HTS) campaigns, where robustness and reproducibility are essential. Furthermore, the ethenyl group can serve as a point of attachment for further functionalization, allowing chemists to explore a wide range of structural modifications.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The piperidine ring provides a privileged scaffold that can be modified to enhance binding affinity and metabolic stability. For example, recent studies have shown that vinyl-substituted piperidines can interact with protein targets in unique ways, leading to novel mechanisms of action.

The chemical synthesis of 2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Boc group typically requires reaction with di-tert-butyl dicarbonate (Boc₂O) under controlled conditions, often in the presence of a base such as triethylamine or sodium hydride. Subsequent functionalization at the 4-position of the piperidine ring may involve palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed transformations.

Recent advancements in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one. For instance, microwave-assisted organic synthesis (MAOS) has been shown to accelerate reaction times while improving yields, making it an attractive option for large-scale production. Additionally, flow chemistry techniques offer precise control over reaction parameters, reducing the risk of side products and improving scalability.

The biological evaluation of 2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid has only just begun, but preliminary data suggest promising activity in several disease models. In particular, its ability to modulate neurotransmitter receptors has been highlighted in preclinical studies. Piperidine derivatives have been implicated in the treatment of conditions such as depression, anxiety disorders, and neurodegenerative diseases due to their ability to interact with serotonin and dopamine pathways.

Another area of interest is its potential role in antiviral therapy. The structural features of this compound may allow it to interfere with viral replication by inhibiting key enzymes or proteins involved in infection cycles. While further research is needed to confirm these hypotheses, the versatility of piperidine-based scaffolds makes them ideal candidates for antiviral drug discovery.

In conclusion,2-{1-[(tert-butoxy)carbonyl]-4-ethenylpiperidin-4-yl}acetic acid (CAS No. 2137645-50-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features—combining a protected amine with an ethenyl-substituted piperidine ring—make it a versatile intermediate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and synthesis of next-generation therapeutics.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd